2-Bromo-5-iodo-4-methoxypyridine

• IUPAC Name: 2-bromo-5-iodo-4-methoxypyridine
• InChI: InChI=1S/C6H5BrINO/c1-10-5-2-6(7)9-3-4(5)8/h2-3H,1H3
• InChI Key: HNOQUBMCZIJORE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=NC=C1I)Br
• Molecular Formula: C6H5BrINO
• Molecular Weight: 313.92 g/mol

Description

2-Bromo-5-iodo-4-methoxypyridine is a halogenated pyridine derivative with the molecular formula C₆H₅BrINO and a molecular weight of 328.93 g/mol. Its structure features a bromine atom at position 2, an iodine atom at position 5, and a methoxy group (-OCH₃) at position 4 of the pyridine ring. This compound serves as a critical intermediate in pharmaceutical and agrochemical synthesis due to the strategic placement of halogens, which enable diverse cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig reactions). The iodine atom, in particular, enhances reactivity in nucleophilic substitutions due to its lower bond dissociation energy compared to bromine or chlorine .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-5-iodo-4-methoxypyridine typically involves multi-step reactions starting from simpler pyridine derivatives. One common method involves the bromination and iodination of 4-methoxypyridine. The reaction conditions often include the use of halogenating agents such as N-bromosuccinimide (NBS) for bromination and iodotrimethylsilane for iodination .

Industrial Production Methods

Industrial production methods for 2-Bromo-5-iodo-4-methoxypyridine are not widely documented, but they likely follow similar synthetic routes as those used in laboratory settings. The scalability of these methods would depend on the availability of starting materials and the efficiency of the reaction conditions.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5-iodo-4-methoxypyridine can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine and iodine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions, where the halogen atoms are replaced with aryl or vinyl groups.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include nucleophiles such as amines or thiols, and the reactions are typically carried out in polar solvents like dimethylformamide (DMF).

Suzuki-Miyaura Coupling: This reaction requires a palladium catalyst and a boronic acid or ester as the coupling partner.

Major Products Formed

The major products formed from these reactions depend on the specific reagents used. For example, in Suzuki-Miyaura coupling, the product would be a biaryl compound where the pyridine ring is connected to another aromatic ring.

Scientific Research Applications

2-Bromo-5-iodo-4-methoxypyridine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: Its derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: It serves as a building block in the synthesis of drug candidates targeting various diseases.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Bromo-5-iodo-4-methoxypyridine depends on its specific application. In biological systems, its activity is often related to its ability to interact with specific molecular targets, such as enzymes or receptors. The presence of halogen atoms can enhance its binding affinity and selectivity towards these targets, thereby modulating their activity .

Comparison with Similar Compounds

Key Observations :

• Halogen Influence : The iodine in 2-Bromo-5-iodo-4-methoxypyridine increases molecular weight by ~100 g/mol compared to fluorine or chlorine analogs, impacting solubility and reactivity .
• Substituent Positioning : Methoxy groups at C4 (vs. C2 or C5) enhance steric hindrance, affecting regioselectivity in cross-coupling reactions .
• Functional Group Diversity: Amino or methyl groups (e.g., in ) alter electronic properties, enabling tailored applications in drug design.

Q & A

Q. What are the common synthetic routes for preparing 2-Bromo-5-iodo-4-methoxypyridine, and what analytical techniques confirm its structural integrity?

Methodological Answer: 2-Bromo-5-iodo-4-methoxypyridine is typically synthesized via sequential halogenation of a methoxypyridine precursor. A plausible route involves:

Methoxy Group Introduction : Methoxylation of a dihalogenated pyridine derivative under alkaline conditions.

Halogenation : Selective bromination and iodination using reagents like N-bromosuccinimide (NBS) or iodine monochloride (ICl) in controlled temperatures (e.g., 0–25°C) to avoid overhalogenation .

Q. Analytical Verification :

• NMR Spectroscopy : $^1H$ and $^{13}C$ NMR confirm substitution patterns (e.g., methoxy protons at ~3.8 ppm, aromatic protons at 6.5–8.5 ppm).
• Mass Spectrometry (HRMS) : Molecular ion peaks at m/z 313.92 (C$_6$H$_5$BrINO) with isotopic patterns matching Br and I .
• HPLC : Purity assessment (>95%) using reverse-phase C18 columns and UV detection at 254 nm .

Q. How do the electronic effects of bromine and iodine substituents influence the reactivity of 2-Bromo-5-iodo-4-methoxypyridine in cross-coupling reactions?

Methodological Answer: The bromine (Br) and iodine (I) substituents exhibit distinct electronic and steric effects:

• Iodine : Higher polarizability and weaker C–I bond strength make it more reactive in oxidative addition with palladium catalysts (e.g., Suzuki-Miyaura coupling).
• Bromine : Less reactive than iodine but offers regioselectivity in stepwise functionalization.

Q. Experimental Design :

• Catalyst Screening : Use Pd(PPh$_3$)$_4$ for selective iodobenzene coupling, while Pd(dppf)Cl$_2$ may favor bromine activation.
• Kinetic Studies : Monitor reaction progress via TLC or in situ IR to optimize conditions (e.g., 80°C for iodine vs. 100°C for bromine) .

Advanced Research Questions

Q. In multi-step syntheses, how are competing reactivities of bromine and iodine sites managed for selective functionalization?

Methodological Answer: Strategies to address competing pathways include:

• Protection/Deprotection : Temporarily mask the iodine site using trimethylsilyl groups while bromine undergoes coupling.
• Sequential Coupling : Perform iodine-selective Suzuki coupling first (e.g., with arylboronic acids at 25°C), followed by bromine activation under harsher conditions (e.g., Buchwald-Hartwig amination) .
• Computational Guidance : DFT calculations predict activation barriers for Pd-mediated oxidative addition, prioritizing iodine due to lower energy requirements (~15 kcal/mol vs. 20 kcal/mol for Br) .

Q. How is 2-Bromo-5-iodo-4-methoxypyridine utilized in probing enzyme active sites or receptor binding pockets?

Methodological Answer: The compound’s halogen atoms serve as hydrogen-bond acceptors or steric probes in biochemical studies:

• Enzyme Inhibition Assays :
  • Incubate with target enzymes (e.g., kinases) in buffer (pH 7.4, 37°C).
  • Measure IC$_{50}$ values via fluorescence polarization or radiometric assays. The iodine group enhances binding affinity due to hydrophobic interactions .
• X-ray Crystallography : Co-crystallize with proteins to resolve halogen-protein interactions (e.g., iodine in halogen bonding with backbone carbonyls) .

Case Study :
In a study on tyrosine kinase inhibitors, replacing Br with I improved binding affinity by 3-fold, attributed to enhanced van der Waals contacts (PDB ID: 6TKY) .

Q. What computational methods predict the regioselectivity of nucleophilic aromatic substitution (SNAr) in 2-Bromo-5-iodo-4-methoxypyridine?

Methodological Answer:

• DFT Calculations : Use Gaussian 16 with B3LYP/6-311+G(d,p) basis set to model charge distribution. The methoxy group directs nucleophiles to the para position (C5-I), while the meta position (C2-Br) is less activated.
• Molecular Electrostatic Potential (MEP) Maps : Visualize electron-deficient regions (e.g., C5-I has higher positive potential than C2-Br) .

Q. How does the stability of 2-Bromo-5-iodo-4-methoxypyridine under varying storage conditions impact experimental reproducibility?

Methodological Answer:

• Light Sensitivity : Store in amber vials at –20°C to prevent photodehalogenation.
• Moisture Control : Use molecular sieves (3Å) in storage containers to avoid hydrolysis of the methoxy group.
• Stability Monitoring : Conduct accelerated degradation studies (40°C/75% RH for 4 weeks) with HPLC tracking (<5% degradation under optimal conditions) .